Cas no 183680-94-6 (2-Ethyl-3,4-dimethyl-1H-pyrrole)

2-Ethyl-3,4-dimethyl-1H-pyrrole structure
183680-94-6 structure
Product Name:2-Ethyl-3,4-dimethyl-1H-pyrrole
CAS No:183680-94-6
MF:C8H13N
MW:123.195522069931
CID:114164
Update Time:2023-08-02

2-Ethyl-3,4-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,2-ethyl-3,4-dimethyl-
    • 1H-Pyrrole,2-ethyl-3,4-dimethyl-(9CI)
    • Dimethylathylpyrrol
    • 2-Ethyl-3,4-dimethyl-1H-pyrrole
    • 1H-Pyrrole, 2-ethyl-3,4-dimethyl-
    • Inchi: 1S/C8H13N/c1-4-8-7(3)6(2)5-9-8/h5,9H,4H2,1-3H3
    • InChI Key: XADHLFVRTDESMR-UHFFFAOYSA-N
    • SMILES: N1C=C(C)C(C)=C1CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.6
  • Topological Polar Surface Area: 15.8
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